molecular formula C22H21ClN4O4 B6106257 6-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]-1,3,4,9-tetrahydro-2H-beta-carboline-2-carboxamide

6-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]-1,3,4,9-tetrahydro-2H-beta-carboline-2-carboxamide

Cat. No.: B6106257
M. Wt: 440.9 g/mol
InChI Key: PHBMBMLXSOKCFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 6-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]-1,3,4,9-tetrahydro-2H-beta-carboline-2-carboxamide is a β-carboline derivative featuring a fused tricyclic core (tetrahydro-β-carboline) substituted with a chlorine atom at position 4. The structure includes a 2,3-dihydro-1,4-benzodioxin moiety linked via an amide bond to the ethyl side chain.

Properties

IUPAC Name

6-chloro-N-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21ClN4O4/c23-13-1-3-17-16(9-13)15-5-6-27(12-18(15)26-17)22(29)24-11-21(28)25-14-2-4-19-20(10-14)31-8-7-30-19/h1-4,9-10,26H,5-8,11-12H2,(H,24,29)(H,25,28)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PHBMBMLXSOKCFS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC2=C1C3=C(N2)C=CC(=C3)Cl)C(=O)NCC(=O)NC4=CC5=C(C=C4)OCCO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21ClN4O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Core Heterocyclic Systems

β-Carboline vs. Benzothiazole/Thiazolidinone Derivatives

The target compound’s β-carboline core distinguishes it from benzothiazole/thiazolidinone hybrids (e.g., N-[2-(4-chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]-1,2-benzothiazole-3-carboxamide (4g, )). While β-carbolines are planar, tricyclic alkaloids, benzothiazoles are bicyclic systems with sulfur and nitrogen atoms. The thiazolidinone ring in introduces a ketone and sulfur, which may enhance hydrogen bonding and redox activity compared to the β-carboline’s indole-like nitrogen .

Benzodioxin vs. Benzodithiazine Derivatives

The 2,3-dihydro-1,4-benzodioxin group in the target compound contrasts with the 1,4,2-benzodithiazine system in 6-chloro-3-methylthio-1,1-dioxo-1,4,2-benzodithiazine-7-carboxylate (). The latter contains two sulfur atoms and a sulfonyl group (SO₂), contributing to higher polarity (IR: 1340–1155 cm⁻¹ for SO₂) compared to the oxygen-rich benzodioxin (IR: C=O at ~1740 cm⁻¹) .

Substituent Effects

Chlorine Substitution

The chlorine atom at position 6 in the target compound is analogous to chlorophenyl substituents in N-[2-(4-chlorophenyl)-4-oxo-1,3-thiazolidin-3-yl]-1,2-benzothiazole-3-carboxamide (4g, ).

Amide Linkages

The amide bond in the target compound is structurally similar to N-(3-ethyl-4-methoxy-6-nitro-1,3-benzothiazol-2-ylidene)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (). Both feature benzodioxin-linked carboxamides, but the target’s ethyl spacer may confer conformational flexibility absent in rigid benzothiazol-2-ylidene systems .

Spectroscopic and Physical Properties

Property Target Compound Benzodithiazine () Benzothiazole-Thiazolidinone ()
IR Stretches (cm⁻¹) ~1740 (amide C=O) 1740 (ester C=O), 1340–1155 (SO₂) ~1650 (amide C=O), 2235 (C≡N in analogs)
Melting Point Not reported 252–253°C (dec.) Varies (e.g., 4g: ~180–200°C)
NMR Shifts (δ, ppm) N-CH₃: ~3.3, aromatic H: ~8.0–8.3 N-CH₃: 3.30, H-5: 8.09 Chlorophenyl H: ~7.2–7.8

Key Differentiators and Implications

Hybrid Scaffold : The β-carboline-benzodioxin hybrid may offer dual mechanisms of action compared to single-heterocycle systems like benzothiazoles.

Flexibility vs. Rigidity : The ethyl spacer in the target compound could improve bioavailability over rigid fused-ring analogs (e.g., ).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.